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Compound of Interest

Compound Name: Cyanine5.5 hydrazide dichloride

Cat. No.: B15142254

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a certified Safety Data Sheet (SDS). A comprehensive and official SDS for Cyanine5.5
hydrazide dichloride has not been made publicly available. The information herein is a
synthesis of data from various suppliers of similar cyanine dye products. Safety data for related
compounds can be conflicting, and therefore, a conservative approach to handling is strongly
advised. Always consult the documentation provided by your specific supplier and adhere to all
institutional safety protocols.

Chemical Identification and Properties

Cyanineb.5 hydrazide dichloride is a near-infrared (NIR) fluorescent dye commonly used in
biological imaging and labeling.[1] Its reactive hydrazide group targets carbonyl compounds
like aldehydes and ketones, making it suitable for labeling glycoproteins and antibodies after
periodate oxidation.[1][2]

There appear to be discrepancies in the reported chemical formula and molecular weight for
this compound among different suppliers. Researchers should verify the specifications of the
product they are using.

Table 1: Physicochemical and Spectral Properties of Cyanine5.5 Hydrazide
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Property Value Source(s)
Molecular Formula C37H49CIN403 [3]
Molecular Weight 633.27 g/mol [3]
Appearance Solid, Blue or Dark blue 3]
powder
Solubility Soluble in DMSO [3]
Excitation Maximum (Ex) 645 nm [4]
Emission Maximum (Em) 670 nm [4]

N -20°C, sealed, away from
Storage Conditions ] ] [5]
moisture and light

Hazard Identification and Safety Precautions

The hazard classification for cyanine dye hydrazides is inconsistent across suppliers. While
some sources for related compounds, such as Cyanine5 Boc-hydrazide, indicate it is not a
hazardous substance, others for products like Cy™5.5 Hydrazide classify it as hazardous.[3][6]
Given this conflicting information, it is prudent to handle Cyanine5.5 hydrazide dichloride as
a potentially hazardous substance.

The primary hazards associated with similar cyanine dyes include irritation to the eyes, skin,
and respiratory tract, and potential for allergic reactions.[7][8][9]

Table 2: Summary of Potential Hazards from Related Cyanine Dyes
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Hazard Type Description

Source(s)

Eye Irritation Causes serious eye irritation.

[7]

o May cause skin irritation and
Skin Irritation ) ) )
allergic skin reactions.

[6]

_ May cause respiratory
Inhalation T
irritation.

[8]

Ingestion Harmful if swallowed.

[8]

Safety Recommendations Flowchart

The following diagram outlines the recommended safety precautions when handling

Cyanine5.5 hydrazide dichloride.
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Caption: Recommended safety workflow for handling Cyanine5.5 hydrazide dichloride.
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First Aid Measures

In case of exposure, follow these general first-aid guidelines, which are standard for handling

laboratory chemicals.

Table 3: First Aid Procedures

Exposure Route

First Aid Measures

Source(s)

Inhalation

Move the person to fresh air. If
breathing is difficult, seek

medical attention.

[10]

Skin Contact

Wash the affected area
thoroughly with soap and
water. Remove contaminated
clothing. If irritation persists,

seek medical attention.

[3110]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, lifting the upper and
lower eyelids. Remove contact
lenses if present and easy to

do. Seek medical attention.

[3]7]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Seek

immediate medical attention.

[3]

Handling, Storage, and Disposal

Proper handling and storage are crucial to maintain the integrity of the compound and ensure

laboratory safety.

Handling:

» Use in a well-ventilated area, preferably a chemical fume hood.[10]
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Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[3][10]

Avoid the formation of dust and aerosols.[10]

Do not eat, drink, or smoke in the laboratory.[6]

Wash hands thoroughly after handling.[6]
Storage:

e Store in a tightly sealed container at -20°C.[5][11]
e Protect from light and moisture.[5][11]

Disposal:

» Dispose of waste in accordance with local, state, and federal regulations for chemical waste.

[6]

Experimental Protocols and Applications

Cyanine5.5 hydrazide is primarily used for the fluorescent labeling of biomolecules containing
aldehyde or ketone groups.

General Protocol for Antibody Labeling

e Antibody Preparation: Dissolve the antibody in an appropriate buffer.

o Oxidation: Treat the antibody with sodium periodate to generate aldehyde groups on the
carbohydrate moieties.

o Labeling Reaction: Add Cyanine5.5 hydrazide dichloride to the oxidized antibody solution.
The hydrazide group will react with the newly formed aldehydes to create a stable hydrazone
bond.

 Purification: Remove the excess dye using size exclusion chromatography or dialysis.
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Experimental Workflow for Labeling

The following diagram illustrates the general workflow for labeling biomolecules with
Cyanineb.5 hydrazide dichloride.

Biomolecule Labeling Workflow

Generate Aldehydes Form Hydrazone Bond

Add Cyanine5.5 Hydrazide Purification (e.g., Chromatography) End: Labeled Biomolecule

Start: Biomolecule (e.g., Antibody) Oxidation (e.g., with Periodate)

Click to download full resolution via product page
Caption: General workflow for labeling biomolecules with Cyanine5.5 hydrazide.

This technical guide provides a summary of the available safety and handling information for
Cyanineb.5 hydrazide dichloride. Due to the lack of a standardized SDS and conflicting data,
users must exercise caution and adhere to the highest safety standards in their laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety Data for Cyanine5.5
Hydrazide Dichloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142254+#safety-data-sheet-for-cyanine5-5-
hydrazide-dichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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